![molecular formula C16H10BrCl2NO2S B5123074 N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide](/img/structure/B5123074.png)
N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide
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Overview
Description
N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide, also known as BRD0705, is a synthetic compound belonging to the class of benzothiophenes. It has been identified as a potential therapeutic agent for the treatment of various diseases such as cancer, inflammation, and autoimmune disorders. The compound exhibits potent anti-inflammatory and anticancer activities, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide involves the inhibition of various signaling pathways such as NF-κB, STAT3, and AKT. These pathways play a crucial role in inflammation and cancer progression. By inhibiting these pathways, this compound effectively suppresses the production of pro-inflammatory cytokines and induces apoptosis in cancer cells.
Biochemical and physiological effects:
This compound has been shown to exhibit favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. The compound is rapidly absorbed and distributed to various tissues, including the liver, kidneys, and lungs. In addition, this compound has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide in lab experiments include its potent anti-inflammatory and anticancer activities, favorable pharmacokinetic properties, and low toxicity. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for research purposes.
Future Directions
Several future directions for research on N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide include investigating its potential use in combination with other drugs for the treatment of cancer and autoimmune disorders. In addition, further studies are needed to elucidate the precise mechanism of action of the compound and to identify potential biomarkers for predicting its efficacy. Furthermore, the development of more efficient and cost-effective synthesis methods for this compound may facilitate its widespread use in research and clinical settings.
Synthesis Methods
The synthesis of N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide involves several steps, starting with the reaction of 4-bromobenzaldehyde with 2-chlorothiophene in the presence of a base to yield 4-bromo-2-(thiophen-2-yl)benzaldehyde. This intermediate is then subjected to a series of reactions involving chlorination, methoxylation, and carboxylation to yield the final product, this compound.
Scientific Research Applications
N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications. Several studies have demonstrated its anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. In addition, this compound has been shown to inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. Furthermore, the compound has been investigated for its potential use in the treatment of autoimmune disorders such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
N-(4-bromophenyl)-3,7-dichloro-6-methoxy-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10BrCl2NO2S/c1-22-11-7-6-10-12(18)15(23-14(10)13(11)19)16(21)20-9-4-2-8(17)3-5-9/h2-7H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VACMNPQTQNFOCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C(=C(S2)C(=O)NC3=CC=C(C=C3)Br)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10BrCl2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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